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Compound of Interest

Compound Name: H-Tyr(Bzl)-OBzIl.HCI

Cat. No.: B613031

For scientists and professionals engaged in drug development and peptide synthesis, L-
Tyrosine, O-(phenylmethyl)-, phenylmethyl ester, hydrochloride, commonly abbreviated as H-
Tyr(Bzl)-OBzl.HClI, is a critical protected amino acid derivative. This guide provides an in-depth

overview of its suppliers, purity specifications, and the experimental protocols essential for its
quality control.

Supplier and Purity Overview

The availability and purity of H-Tyr(Bzl)-OBzl.HCI are crucial for the success of research and
manufacturing endeavors. Several chemical suppliers offer this compound, with purity levels
typically exceeding 98%. Below is a summary of information from various suppliers.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b613031?utm_src=pdf-interest
https://www.benchchem.com/product/b613031?utm_src=pdf-body
https://www.benchchem.com/product/b613031?utm_src=pdf-body
https://www.benchchem.com/product/b613031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. . . Analytical
Supplier Purity Specification ] . CAS Number
Confirmation

BioCrick >98%]1] Confirmed by NMRJ[1] 52142-01-5[1]

Lot-specific (refer to -
Certificate of

Aapptec Peptides Certificate of Analysis) ] 52142-01-5[2]
Analysis[2]
[2]

Oakwood Chemical 98%[3] Not specified 52142-01-5[3]
GL Biochem 98%][4] Not specified 52142-01-5[4]
Chengdu Aofei

_ . 98% (HPLC)[5] HPLCI5] 52142-01-5[5]
Biological

Experimental Protocols: Quality Control

Ensuring the identity and purity of H-Tyr(Bzl)-OBzIl.HCI is paramount. A comprehensive quality

control (QC) process involves a suite of analytical techniques.[6][7][8]

Identification

Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR are used to confirm
the chemical structure of the molecule by analyzing the chemical shifts and coupling
constants of the protons and carbons, ensuring they match the expected structure of H-
Tyr(Bzl)-OBzl.HCI.

Mass Spectrometry (MS): This technique verifies the molecular weight of the compound.[6]
For H-Tyr(Bzl)-OBzl.HCI (molecular formula C23H24CINO3), the expected molecular weight
is approximately 397.9 g/mol .[3][5]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of key
functional groups within the molecule, such as the amine hydrochloride, the ester carbonyl,
and the aromatic rings.

Purity Assessment
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o High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for
determining the purity of amino acid derivatives.[6] A reversed-phase column is typically
used with a mobile phase gradient of water and acetonitrile containing an ion-pairing agent
like trifluoroacetic acid (TFA). Purity is determined by the area percentage of the main peak
relative to all other peaks detected at a specific UV wavelength (typically 210-220 nm).[6]

o Elemental Analysis: This method determines the percentage composition of carbon,
hydrogen, and nitrogen. The experimental values are compared to the theoretical values
calculated from the molecular formula to assess purity.[6]

Enantiomeric Purity

o Chiral Chromatography: To ensure the compound is the desired L-enantiomer, chiral HPLC
or Gas Chromatography (GC) is employed. This separates the L- and D-enantiomers,
allowing for the quantification of enantiomeric excess.

Synthesis Overview

While a specific, detailed synthesis protocol for H-Tyr(Bzl)-OBzI.HCI is not readily available in
the provided search results, a general and common method for the synthesis of amino acid
benzyl esters involves the esterification of the corresponding amino acid with benzyl alcohol in
the presence of an acid catalyst, such as thionyl chloride (SOCIz) or a strong acid like p-
toluenesulfonic acid.[9] The reaction is typically carried out in an excess of benzyl alcohol,
which serves as both a reactant and a solvent. The hydrochloride salt is often formed directly or
during the workup process.

Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control of H-Tyr(Bzl)-
OBzl.HCI.

Incoming Material Initial Identification Purity & Assay Final Approval

Raw Material Sampling FTIR m HPLC Mass_Spec Elemental_Analysis Meets Specs CoA_Generation
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Caption: Quality Control Workflow for H-Tyr(Bzl)-OBzl.HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to H-Tyr(Bzl)-OBzI.HCI for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b613031#h-tyr-bzl-obzl-hcl-supplier-and-purity-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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